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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

1,1,1,3,3,3-Hexafluoropropane (HFC-236fa). The information is compiled from various

technical datasheets and scientific publications to ensure accuracy and depth, catering to the

needs of researchers and professionals in scientific fields. All quantitative data is presented in

structured tables for ease of reference and comparison.

Chemical Identity and General Properties
HFC-236fa is a hydrofluorocarbon with the chemical formula CF₃CH₂CF₃. It is a colorless and

odorless gas under standard conditions.[1][2] Due to its thermodynamic properties and low

toxicity, it has been utilized as a fire suppression agent, a refrigerant, and in various specialized

applications.[2][3] It is also known by trade names such as FE-36™ and is considered an

alternative to ozone-depleting substances, having an Ozone Depletion Potential (ODP) of zero.

[3]

Table 1: General and Chemical Identity of HFC-236fa
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Property Value

Chemical Name 1,1,1,3,3,3-Hexafluoropropane

Synonyms HFC-236fa, R-236fa, FE-36

CAS Number 690-39-1

Molecular Formula C₃H₂F₆

Molecular Weight 152.04 g/mol [3][4]

Appearance Colorless gas or liquefied gas[4]

Odor Odorless[1]

Core Physical and Thermodynamic Properties
The physical and thermodynamic properties of HFC-236fa are critical for its application in

various systems. These properties have been determined through standardized experimental

methods.

Table 2: Key Physical and Thermodynamic Properties of HFC-236fa

Property Value

Boiling Point (at 1 atm) -1.4 °C (29.4 °F)[3][4]

Melting Point -93.6 °C (-136.5 °F)[2][4]

Critical Temperature 124.9 °C (256.8 °F)

Critical Pressure 3.18 MPa[1]

Liquid Density (at 20 °C) 1.36 g/cm³

Vapor Pressure (at 25 °C) 272.4 kPa[5]

Solubility in Water 724 mg/L[2]

Ozone Depletion Potential (ODP) 0[3]

Global Warming Potential (GWP, 100-year) 9,810[1][2]
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Experimental Protocols
The determination of the physical properties of chemical compounds like HFC-236fa follows

internationally recognized standardized methods to ensure accuracy and reproducibility. Below

are detailed methodologies for two key experimental procedures.

Determination of Boiling Point (Based on OECD
Guideline 103)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. The Thiele tube method is a common and effective technique

for this measurement.

Apparatus:

Thiele tube containing a high-boiling point liquid (e.g., mineral oil)

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube, sealed at one end

Sample of HFC-236fa (in liquefied form)

Heating source (e.g., Bunsen burner)

Procedure:

A small amount of the liquefied HFC-236fa sample is placed into the small test tube.

The capillary tube is inverted (sealed end up) and placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed into the Thiele tube, with the oil level above that of the sample.
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The side arm of the Thiele tube is gently and uniformly heated. This design promotes

convection currents in the oil, ensuring even heat distribution.

As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the sample will equal the atmospheric

pressure, causing a rapid and continuous stream of bubbles to emerge from the capillary

tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid is

drawn back into the capillary tube.

Determination of Vapor Pressure (Based on ASTM
D1267)
This method is designed for determining the gauge vapor pressure of liquefied petroleum (LP)

gases, which is applicable to liquefied HFC-236fa.

Apparatus:

Vapor pressure apparatus, consisting of an upper chamber and a lower chamber.

Pressure gauge.

Constant-temperature water bath.

Thermometer for the water bath.

Procedure:

The apparatus is first purged to remove any residual substances.

The lower chamber of the apparatus is filled with the chilled HFC-236fa sample, ensuring it is

in its liquid phase.
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A specific volume of the liquid is then withdrawn to create a pre-determined vapor-liquid

ratio.

The apparatus is sealed and placed in the constant-temperature water bath, which is

maintained at the desired test temperature (e.g., 37.8 °C).

The apparatus is periodically agitated to ensure the system reaches equilibrium.

Once the pressure reading on the gauge stabilizes, this value is recorded as the vapor

pressure of HFC-236fa at that specific temperature.

Visualizations
The following diagrams illustrate the relationships between the physical properties of HFC-

236fa and a typical experimental workflow.
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Caption: Logical relationships between key physical properties of HFC-236fa.
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Caption: Simplified workflow for boiling point determination via the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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